Cas no 2138235-25-1 (2-Formyl-4-methylfuran-3-carboxylic acid)

• Product Name: 2-Formyl-4-methylfuran-3-carboxylic acid
• CAS No: 2138235-25-1
• MF: C₇H₆O₄
• MW: 154.120142459869
• CID: 5916284
• PubChem ID: 88526636
• Update Time: 2025-06-08

2-Formyl-4-methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138235-25-1
• EN300-703253
• SCHEMBL9861242
• 2-formyl-4-methylfuran-3-carboxylic acid
• 2-Formyl-4-methylfuran-3-carboxylic acid

• Inchi： 1S/C7H6O4/c1-4-3-11-5(2-8)6(4)7(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： FFUFQSUTUOCUJJ-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(C(=O)O)=C1C=O

Computed Properties

• Exact Mass: 154.02660867g/mol
• Monoisotopic Mass: 154.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-Formyl-4-methylfuran-3-carboxylic acid

Recent Advances in the Study of 2-Formyl-4-methylfuran-3-carboxylic acid (CAS: 2138235-25-1)

2-Formyl-4-methylfuran-3-carboxylic acid (CAS: 2138235-25-1) is a furan-based carboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block for the synthesis of bioactive compounds, particularly in the context of antimicrobial and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of 2-Formyl-4-methylfuran-3-carboxylic acid in the development of novel heterocyclic compounds. The researchers utilized this compound as a key intermediate in the synthesis of furan-3-carboxamide derivatives, which exhibited promising inhibitory activity against bacterial pathogens such as Staphylococcus aureus and Escherichia coli. The study emphasized the compound's reactivity, particularly its ability to undergo condensation reactions with various amines, leading to the formation of structurally diverse and biologically active molecules.

In another recent study, researchers focused on the anti-inflammatory potential of 2-Formyl-4-methylfuran-3-carboxylic acid derivatives. The compound was modified to produce a series of furan-based analogs, which were then evaluated for their ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. The results demonstrated that certain derivatives exhibited significant anti-inflammatory effects in vitro, suggesting their potential as lead compounds for the development of new anti-inflammatory drugs. The study also highlighted the importance of the formyl and carboxylic acid functional groups in mediating these biological effects.

Further advancements in the field have explored the pharmacokinetic properties of 2-Formyl-4-methylfuran-3-carboxylic acid. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's metabolic stability and bioavailability. The findings revealed that while the compound itself showed moderate metabolic stability, its derivatives exhibited improved pharmacokinetic profiles, making them more suitable candidates for further preclinical development. The study also provided insights into potential structural modifications to enhance the compound's drug-like properties.

In conclusion, 2-Formyl-4-methylfuran-3-carboxylic acid (CAS: 2138235-25-1) represents a promising scaffold for the design and synthesis of novel bioactive molecules. Its versatility in chemical reactions, combined with its demonstrated biological activities, positions it as a valuable tool in medicinal chemistry. Future research should focus on optimizing its derivatives for improved efficacy and safety, as well as exploring its potential applications in other therapeutic areas such as oncology and neurodegenerative diseases.